Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate

• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C20H23NO5/c1-4-24-17-12-9-15(13-18(17)25-5-2)19(22)21-16-10-7-14(8-11-16)20(23)26-6-3/h7-13H,4-6H2,1-3H3,(H,21,22)
• InChI Key: WWTJLHDYORPRKU-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OCC)OCC

Description

Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate, also known as DEAB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. DEAB is a small molecule inhibitor that has been used in various studies to investigate the role of different signaling pathways in biological processes. In

Scientific Research Applications

Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been used in various scientific research applications, particularly in the field of developmental biology. It has been shown to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that plays a critical role in the differentiation of stem cells. Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been used to investigate the role of ALDH in the development of various tissues such as the heart, brain, and liver. It has also been used to study the effects of ALDH inhibition on cancer stem cells.

Mechanism of Action

Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate inhibits the activity of ALDH by binding to the enzyme's active site. This results in the accumulation of toxic aldehydes, which can lead to cell death. ALDH inhibition by Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been shown to affect various signaling pathways such as Wnt, Notch, and Hedgehog, which are involved in the regulation of stem cell differentiation and cancer development.
Biochemical and Physiological Effects:
Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting ALDH activity. Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has also been shown to affect the differentiation of various tissues such as the heart, brain, and liver. In addition, Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been shown to affect the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also highly specific for ALDH, which makes it a useful tool for investigating the role of this enzyme in various biological processes. However, Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has some limitations as well. It has been shown to have off-target effects on other enzymes such as mitochondrial ALDH, which can affect the interpretation of experimental results. In addition, Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has limited solubility in aqueous solutions, which can make it difficult to use in some experimental setups.

Future Directions

There are several future directions for the use of Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate in scientific research. One direction is to investigate the role of ALDH inhibition in cancer stem cells. Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been shown to induce apoptosis in cancer stem cells, which makes it a potential therapeutic target for cancer treatment. Another direction is to investigate the effects of ALDH inhibition on tissue regeneration. Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has been shown to affect the differentiation of various tissues, which makes it a potential tool for tissue engineering. Finally, future research can focus on improving the specificity and solubility of Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate to overcome its limitations in experimental setups.
Conclusion:
Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its unique properties and potential applications. It has been used to investigate the role of ALDH in various biological processes such as stem cell differentiation and cancer development. Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate has several advantages for lab experiments, but also has some limitations that need to be addressed. Future research can focus on exploring the potential therapeutic applications of Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate in cancer treatment and tissue engineering, as well as improving its specificity and solubility for experimental use.

Synthesis Methods

The synthesis of Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate involves the reaction of 3,4-diethoxybenzoyl chloride with 4-aminobenzoic acid ethyl ester in the presence of a base. This results in the formation of a white crystalline powder that is soluble in organic solvents. The purity of Ethyl 4-[(3,4-diethoxybenzoyl)amino]benzoate can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.